Cas no 2034256-21-6 (N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide)

• Product Name: N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide
• CAS No: 2034256-21-6
• MF: C₁₉H₂₂N₂O₅S
• MW: 390.453383922577
• CID: 5550302
• PubChem ID: 91817712
• Update Time: 2025-06-11

N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]-3,4-dimethoxybenzenesulfonamide
• N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)-3,4-dimethoxybenzenesulfonamide
• N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide
• 2034256-21-6
• F6521-7541
• AKOS026693797

• Inchi： 1S/C19H22N2O5S/c1-21-9-8-13-10-14(4-6-16(13)21)17(22)12-20-27(23,24)15-5-7-18(25-2)19(11-15)26-3/h4-11,17,20,22H,12H2,1-3H3
• InChI Key： YRDCFIPXCVLRAJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(NCC(C1C=CC2=C(C=CN2C)C=1)O)(=O)=O

Computed Properties

• Exact Mass: 390.12494298g/mol
• Monoisotopic Mass: 390.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 98.2Ų

Additional information on N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide

Research Brief on N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide (CAS: 2034256-21-6)

N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide (CAS: 2034256-21-6) is a novel sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique indole and dimethoxybenzene structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide involves a multi-step process that ensures high yield and purity. Key steps include the condensation of 1-methyl-1H-indole-5-carbaldehyde with a suitable ethylamine derivative, followed by sulfonylation with 3,4-dimethoxybenzenesulfonyl chloride. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity of the compound. Recent optimizations in the synthetic route have improved scalability, making it feasible for large-scale production and further preclinical studies.

Pharmacological evaluations of this compound have revealed its potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies demonstrate that N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide effectively targets cyclooxygenase-2 (COX-2) with a high degree of selectivity, reducing the production of pro-inflammatory prostaglandins. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neuroinflammatory disorders. These findings are supported by molecular docking studies, which highlight the compound's strong binding affinity to the active site of COX-2.

Recent in vivo studies have further elucidated the therapeutic potential of this compound. Animal models of inflammation and pain have shown significant reduction in symptoms upon administration of N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide, with minimal adverse effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The compound's favorable pharmacokinetic profile, including good oral bioavailability and prolonged half-life, underscores its potential as a lead candidate for clinical development. Ongoing research is exploring its efficacy in other disease models, such as cancer and neurodegenerative disorders.

In conclusion, N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide (CAS: 2034256-21-6) represents a promising avenue for drug discovery, with its unique chemical structure and multifaceted pharmacological activities. Future research should focus on elucidating its mechanism of action in greater detail, optimizing its therapeutic window, and advancing it through preclinical and clinical trials. The compound's potential to address unmet medical needs in inflammation and beyond makes it a noteworthy subject of ongoing investigation in the chemical biology and pharmaceutical sciences.